Cas no 1807155-26-5 (3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-4-sulfonamide)

• Product Name: 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-4-sulfonamide
• CAS No: 1807155-26-5
• MF: C₇H₇F₃N₂O₃S
• MW: 256.202290773392
• CID: 4882837
• Update Time: 2025-05-23

3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-4-sulfonamide

• Inchi： 1S/C7H7F3N2O3S/c1-15-7-5(6(9)10)3(16(11,13)14)2-4(8)12-7/h2,6H,1H3,(H2,11,13,14)
• InChI Key： MTLOORRSYQCPNT-UHFFFAOYSA-N
• SMILES： S(C1C=C(N=C(C=1C(F)F)OC)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 0.8
• Topological Polar Surface Area: 90.7

Additional information on 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-4-sulfonamide

Introduction to 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-4-sulfonamide (CAS No. 1807155-26-5)

3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-4-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1807155-26-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif well-known for its broad spectrum of biological activities. The presence of multiple fluorine atoms and a methoxy group in its molecular structure imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The molecular framework of 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-4-sulfonamide consists of a pyridine ring substituted at the 2-position with a methoxy group, at the 4-position with a sulfonamide moiety, and at the 6-position with a fluoro group. The difluoromethyl group at the 3-position further enhances its potential as a bioactive molecule by influencing both metabolic stability and binding affinity to biological targets. This combination of substituents makes the compound an intriguing subject for drug discovery and development.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their enhanced pharmacokinetic properties, including improved solubility, bioavailability, and metabolic stability. The fluorine atoms in 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-4-sulfonamide contribute to these favorable characteristics by modulating electronic distributions and reducing susceptibility to enzymatic degradation. Such modifications are often critical in designing molecules that can withstand the harsh conditions within biological systems.

The sulfonamide functional group is another key feature of this compound, known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The presence of the sulfonamide moiety at the 4-position of the pyridine ring in 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-4-sulfonamide suggests potential applications in the development of therapeutic agents targeting inflammatory diseases, infectious diseases, and cancer. Sulfonamides have a long history of use in medicine, with numerous drugs on the market that utilize this scaffold for their pharmacological effects.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for novel bioactive compounds. The structural features of 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-4-sulfonamide make it an excellent candidate for virtual screening against large databases of biological targets. Computational studies have shown that this compound can exhibit significant binding affinity to various enzymes and receptors, suggesting multiple potential therapeutic pathways.

One particularly promising area of research involves the use of fluorinated pyridines as intermediates in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. The fluorinated substituents in 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-4-sulfonamide can enhance interactions with kinase active sites, leading to more potent and selective inhibitors. Several studies have demonstrated the efficacy of fluorinated pyridines in inhibiting aberrant signaling pathways associated with oncogenic processes.

Another emerging application of this compound is in the field of antiviral research. The ability of fluorinated heterocycles to interfere with viral replication has been well-documented. The unique structural features of 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-4-sulfonamide, particularly the combination of fluorine atoms and sulfonamide groups, make it a strong candidate for developing novel antiviral agents. Preliminary studies have shown that derivatives of this compound can exhibit inhibitory effects against various viral enzymes, providing hope for new treatments against emerging infectious diseases.

The synthesis of 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-4-sulfonamide presents several challenges due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern synthetic routes often involve multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly employed in constructing the desired framework.

The chemical properties of 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-4-sulfonamide also necessitate careful consideration during its handling and storage. While not classified as hazardous or controlled under typical regulatory frameworks, proper storage conditions are essential to maintain its stability and prevent degradation. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to characterize samples and ensure their integrity throughout various stages of research and development.

In conclusion, 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-4-sulfonamide (CAS No. 1807155-26-5) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features, including multiple fluorine atoms and a sulfonamide group, make it an attractive candidate for drug discovery efforts targeting various diseases. Ongoing research continues to explore its biological activities and develop novel therapeutic agents based on its scaffold. As our understanding of molecular interactions advances, compounds like this will play an increasingly important role in addressing unmet medical needs.